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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl sulfoxide (DIBSO) is an organic sulfoxide compound with the chemical formula

C8H18OS. While less common than its lower molecular weight analog, dimethyl sulfoxide

(DMSO), DIBSO and similar branched-chain sulfoxides are of interest for their potential as

solvents, ligands, and synthetic intermediates. The isobutyl groups introduce greater steric

hindrance around the sulfinyl functional group compared to linear analogs, which can influence

its physical and chemical properties, such as its coordinating ability and solvent characteristics.

This guide provides a summary of the known physical properties of diisobutyl sulfoxide,

along with comparative data for its isomers, and details generalized experimental protocols for

their determination.

Core Physical Properties
Quantitative data for diisobutyl sulfoxide is limited in publicly available literature. The

following table summarizes the available data for diisobutyl sulfoxide and provides a

comparison with its structural isomers, di-n-butyl sulfoxide and di-tert-butyl sulfoxide, to offer a

broader context of the physical properties of C8 sulfoxides.
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Property
Diisobutyl
Sulfoxide

Di-n-butyl
Sulfoxide

Di-tert-butyl
Sulfoxide

CAS Number 3085-40-3 2168-93-6 2211-92-9

Molecular Formula C8H18OS C8H18OS C8H18OS

Molecular Weight 162.30 g/mol 162.29 g/mol [1] 162.30 g/mol [2]

Density 0.949 g/cm³
0.832 g/mL at 25 °C[1]

[3]
0.953 g/cm³[2]

Melting Point Not available 31-34 °C[1] Not available

Boiling Point
263.4 °C at 760

mmHg
250 °C[1][3]

250.2 °C at 760

mmHg[2]

Flash Point 113.1 °C
121 °C (249.8 °F)[4]

[5]
105.1 °C[2]

Dipole Moment 3.90 D 3.99 D[3] Not available

Solubility in Water Not available Slightly soluble[1][4] Not available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of diisobutyl
sulfoxide are not readily available in the scientific literature. Therefore, this section outlines

generalized, standard laboratory procedures for determining the key physical properties of a

liquid organic compound.

Determination of Melting Point
For organic compounds that are solid at or near room temperature, the melting point can be

determined as follows:

Sample Preparation: A small amount of the solid compound is finely ground into a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample, and the tube is tapped gently to pack the solid into the closed end to a height of 2-3

mm.
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Melting Point Apparatus: The loaded capillary tube is placed in a melting point apparatus.

Heating and Observation: The sample is heated at a steady and slow rate (approximately 1-2

°C per minute) near the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid are recorded as the melting

point range.

Determination of Boiling Point
The boiling point of a liquid organic compound can be determined using the following method:

Apparatus Setup: A small amount of the liquid is placed in a test tube or a distillation flask. A

boiling chip is added to ensure smooth boiling. A thermometer is positioned so that the top of

the bulb is level with the side arm of the distillation apparatus.

Heating: The liquid is gently heated.

Equilibrium and Reading: As the liquid boils, the vapor temperature will rise and then

stabilize. The constant temperature at which the liquid and vapor are in equilibrium is

recorded as the boiling point. For smaller samples, a Thiele tube apparatus can be used.

Determination of Density
The density of a liquid can be determined using a pycnometer or by direct mass and volume

measurements:

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured.

Volume of Liquid: A known volume of the liquid is added to the graduated cylinder. If using a

pycnometer, it is filled to its calibrated volume.

Mass of Container and Liquid: The mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtraction. The density is then

calculated by dividing the mass of the liquid by its volume.
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Determination of Solubility
The solubility of a compound in various solvents is determined by the following procedure:

Sample and Solvent Addition: A small, measured amount of the solute (e.g., 10 mg) is placed

in a test tube. A small volume of the solvent (e.g., 1 mL) is added.

Mixing: The mixture is agitated or stirred thoroughly to promote dissolution.

Observation: The mixture is observed to determine if the solute has completely dissolved. If it

has, the compound is classified as soluble. If not, it is classified as insoluble or partially

soluble.

Heating (Optional): If the compound is insoluble at room temperature, the mixture can be

gently heated to determine solubility at elevated temperatures.

Experimental Workflow Visualization
As specific experimental workflows involving diisobutyl sulfoxide are not prominently

documented, a generalized workflow for the synthesis of dialkyl sulfoxides is presented. This

common synthetic route involves the oxidation of a corresponding dialkyl sulfide.
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Caption: Generalized workflow for the synthesis of Diisobutyl Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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